Cas no 4841-80-9 ( )

• Product Name: &nbsp
• CAS No: 4841-80-9
• MF: C₁₆H₄F₆O₈
• MW: 438.188586235046
• CID: 931943
• PubChem ID: 298211
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dicarboxy-2,5,6-trifluorophenyl)-3,5,6-trifluorophthalic acid
• 2,2',5,5',6,6'-hexafluorobiphenyl-3,3',4,4'-tetracarboxylic acid
• 4-(3,4-dicarboxy-2,5,6-trifluoro-phenyl)-3,5,6-trifluoro-phthalic acid
• AC1L6SSJ
• CTK1D7942
• Hexafluor-biphenyl-3,3',4,4'-tetracarbonsaeure
• hexafluorobiphenyl -3,3',4,4'-Tetracarboxylic acid
• NSC170102
• SCHEMBL1099651
• DTXSID80305287
• NSC-170102
• 2,2',5,5',6,6'-Hexafluoro[1,1'-biphenyl]-3,3',4,4'-tetracarboxylic acid
• 4841-80-9
•  

• Inchi： 1S/C16H4F6O8/c17-7-1(9(19)11(21)5(15(27)28)3(7)13(23)24)2-8(18)4(14(25)26)6(16(29)30)12(22)10(2)20/h(H,23,24)(H,25,26)(H,27,28)(H,29,30)
• InChI Key： DUEXNLBVFZOZLO-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C(=O)O)C(=C(C=1C1C(=C(C(C(=O)O)=C(C(=O)O)C=1F)F)F)F)F

Computed Properties

• Exact Mass: 437.98092
• Monoisotopic Mass: 437.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.904
• Boiling Point: 576.6°C at 760 mmHg
• Flash Point: 302.5°C
• Refractive Index: 1.598
• PSA: 149.2